Cas no 2649061-38-9 (4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene)

• Product Name: 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene
• CAS No: 2649061-38-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5798433
• PubChem ID: 165974904
• Update Time: 2025-10-12

4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene
• 2649061-38-9
• EN300-1791711

• Inchi： 1S/C11H13NO2/c1-8-4-5-10(6-11(8)14-3)9(2)12-7-13/h4-6,9H,1-3H3
• InChI Key： XNTJIXKHSHHLTH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(C)N=C=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene

Research Briefing on 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene (CAS: 2649061-38-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene (CAS: 2649061-38-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the versatility of 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene as a key intermediate in the synthesis of bioactive molecules. Its isocyanate functional group enables efficient conjugation with nucleophiles such as amines and alcohols, making it a valuable building block for the development of targeted therapeutics. Researchers have successfully employed this compound in the design of novel small-molecule inhibitors and prodrugs, particularly in oncology and inflammation-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's utility in constructing covalent inhibitors targeting cysteine residues in kinases. The isocyanate moiety of 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene was shown to form stable thiourea adducts with catalytic cysteines, offering a promising strategy for irreversible kinase inhibition. This approach has potential implications for overcoming drug resistance in cancer treatment.

Another significant application has been reported in the field of antibody-drug conjugates (ADCs). The compound's reactivity allows for site-specific modification of therapeutic antibodies, enabling the development of more homogeneous and stable ADC products. Recent preclinical data suggest that conjugates prepared using this isocyanate derivative exhibit improved pharmacokinetic properties compared to traditional linker technologies.

From a safety and toxicological perspective, recent investigations have focused on understanding the compound's reactivity profile and potential hazards. While the isocyanate group presents certain handling challenges, proper protective measures and controlled reaction conditions have been shown to mitigate risks effectively. Researchers emphasize the importance of conducting thorough structure-activity relationship studies to optimize both efficacy and safety profiles of derivatives based on this scaffold.

Looking forward, the unique properties of 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene position it as a promising candidate for further exploration in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a versatile handle for bioconjugation in targeted drug delivery systems. The compound's commercial availability under CAS number 2649061-38-9 has facilitated broader investigation across multiple research institutions.

In conclusion, 4-(1-isocyanatoethyl)-2-methoxy-1-methylbenzene represents an important chemical tool in modern pharmaceutical research. Its demonstrated utility in various drug development applications, combined with ongoing innovations in synthetic methodology, suggests that this compound will continue to play a significant role in advancing therapeutic strategies. Researchers are encouraged to explore its potential while maintaining rigorous safety protocols during handling and experimentation.